Cas no 34579-88-9 (Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-)

• Product Name: Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-
• CAS No: 34579-88-9
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 1463303
• PubChem ID: 16099335
• Update Time: 2025-04-20

Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-
• 2-[[4-[(2-hydroxyphenyl)methylamino]anilino]methyl]phenol
• 2,2'-(1,4-Phenylene)Bis(Azanedily)Bis(Methylene)Diphenol
• 2,2'-[1,4-Phenylenebis(azanediylmethylene)]diphenol
• 34579-88-9
• SCHEMBL11593766
• DTXSID30582708
• CHEMBL216031

• Inchi： 1S/C20H20N2O2/c23-19-7-3-1-5-15(19)13-21-17-9-11-18(12-10-17)22-14-16-6-2-4-8-20(16)24/h1-12,21-24H,13-14H2
• InChI Key： FYFIWSVKNZPSQC-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1C=CC(=CC=1)NCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 320.1526
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 64.52